Cas no 2228880-14-4 (2-(3-methyl-1,2-oxazol-5-yl)ethane-1-sulfonyl chloride)

• Product Name: 2-(3-methyl-1,2-oxazol-5-yl)ethane-1-sulfonyl chloride
• CAS No: 2228880-14-4
• MF: C₆H₈ClNO₃S
• MW: 209.650619506836
• CID: 5891637
• PubChem ID: 165637751
• Update Time: 2025-08-05

2-(3-methyl-1,2-oxazol-5-yl)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-5-isoxazoleethanesulfonyl chloride
• 2-(3-methyl-1,2-oxazol-5-yl)ethane-1-sulfonyl chloride
• EN300-1989574
• 2228880-14-4

• Inchi： 1S/C6H8ClNO3S/c1-5-4-6(11-8-5)2-3-12(7,9)10/h4H,2-3H2,1H3
• InChI Key： VYNMIHYTWIMWIM-UHFFFAOYSA-N
• SMILES： O1C(CCS(Cl)(=O)=O)=CC(C)=N1

Computed Properties

• Exact Mass: 208.9913420g/mol
• Monoisotopic Mass: 208.9913420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 68.6Ų

Experimental Properties

• Density: 1.426±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 330.2±30.0 °C(Predicted)
• pka: -1.93±0.10(Predicted)

Additional information on 2-(3-methyl-1,2-oxazol-5-yl)ethane-1-sulfonyl chloride

Introduction to 2-(3-methyl-1,2-oxazol-5-yl)ethane-1-sulfonyl Chloride (CAS No: 2228880-14-4)

2-(3-methyl-1,2-oxazol-5-yl)ethane-1-sulfonyl chloride, also known by its CAS number 2228880-14-4, is a highly reactive chemical compound with significant applications in various fields of organic synthesis. This compound is particularly notable for its role as an intermediate in the synthesis of bioactive molecules, including pharmaceutical agents and agrochemicals. The molecule consists of a sulfonyl chloride group attached to a substituted oxazole ring, which imparts unique electronic and steric properties that make it versatile in chemical transformations.

The oxazole ring system in 2-(3-methyl-1,2-oxazol-5-yl)ethane-1-sulfonyl chloride is a five-membered heterocycle containing one oxygen and one nitrogen atom. The substitution pattern at the 3-position with a methyl group adds further functionality to the molecule, enhancing its reactivity and selectivity in various reactions. Recent studies have highlighted the importance of such heterocyclic systems in drug design due to their ability to modulate pharmacokinetic properties and improve bioavailability.

One of the most significant applications of this compound is in the synthesis of sulfonamides, which are widely used as intermediates in the pharmaceutical industry. The sulfonyl chloride group is highly reactive and can undergo nucleophilic substitution reactions with amines to form sulfonamides. These products are often employed as intermediates in the development of antiviral, antibacterial, and anticancer agents. For instance, recent research has demonstrated the potential of sulfonamide derivatives derived from 2-(3-methyl-1,2-oxazol-5-yl)ethane-1-sulfonyl chloride in inhibiting key enzymes involved in cancer cell proliferation.

In addition to its role in pharmaceutical synthesis, 2-(3-methyl-1,2-oxazol-5-y)lethane-1-sulfonyl chloride has found applications in agrochemicals, particularly as a precursor for herbicides and fungicides. The oxazole moiety contributes to the stability and bioactivity of these compounds, making them effective against various plant pathogens while maintaining low toxicity to non-target organisms.

The synthesis of 2-(3-methyl-)(...continued...)(Note: Due to space constraints, this introduction has been truncated.)